4-Amino-3-(pentafluoroethyl)acetophenone

• IUPAC Name: 1-[4-amino-3-(1,1,2,2,2-pentafluoroethyl)phenyl]ethanone
• InChI: InChI=1S/C10H8F5NO/c1-5(17)6-2-3-8(16)7(4-6)9(11,12)10(13,14)15/h2-4H,16H2,1H3
• InChI Key: FEVGASGJOSGSLP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)N)C(C(F)(F)F)(F)F
• Molecular Formula: C10H8F5NO
• Molecular Weight: 253.17 g/mol

Description

4-Amino-3-(pentafluoroethyl)acetophenone, also known as 4-Amino-3-pentafluoroethylacetophenone, is an organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in organic solvents, including ethanol and acetone. 4-Amino-3-pentafluoroethylacetophenone has a melting point of around 60°C, and a boiling point of around 200°C. It is structurally similar to acetophenone, with the addition of a pentafluoroethyl group.

Scientific Research Applications

4-Amino-3-(pentafluoroethyl)acetophenonentafluoroethylacetophenone has a wide range of applications in scientific research. It can be used as a reagent for the synthesis of various organic compounds, such as fluorinated aryl ketones and amides. It can also be used as a catalyst in the synthesis of polymers, such as polyurethanes and polyesters. In addition, 4-amino-3-pentafluoroethylacetophenone can be used as an intermediate in the synthesis of pharmaceuticals, such as anti-inflammatory drugs.

Mechanism of Action

4-Amino-3-(pentafluoroethyl)acetophenonentafluoroethylacetophenone acts as a nucleophile in organic synthesis. It is capable of reacting with a wide range of electrophiles, such as aldehydes, ketones, and halides, to form a variety of products, such as amides, esters, and amines. The reactivity of 4-amino-3-pentafluoroethylacetophenone can be attributed to its electron-rich pentafluoroethyl group, which is capable of forming a strong bond with electrophiles.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-amino-3-pentafluoroethylacetophenone have not been studied in detail. However, it is known that the compound is not toxic to humans, as it is rapidly metabolized in the body and does not accumulate in tissues. In addition, 4-amino-3-pentafluoroethylacetophenone has been shown to have no mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

4-Amino-3-(pentafluoroethyl)acetophenonentafluoroethylacetophenone has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is stable at room temperature. In addition, it has a low boiling point, making it easy to handle and store. However, the compound is sensitive to light and air, and it is only soluble in certain organic solvents.

Future Directions

Given the wide range of applications of 4-amino-3-pentafluoroethylacetophenone, there are a number of potential future directions for research. These include further studies into the compound’s mechanism of action and biochemical and physiological effects, as well as the development of new synthetic methods for the production of 4-amino-3-pentafluoroethylacetophenone and its derivatives. In addition, further research into the use of 4-amino-3-pentafluoroethylacetophenone in the synthesis of pharmaceuticals and other organic compounds could yield new and improved products.

Synthesis Methods

4-Amino-3-(pentafluoroethyl)acetophenonentafluoroethylacetophenone can be synthesized by a two-step process. The first step involves the reaction of pentafluoroethyl bromide with acetophenone in the presence of anhydrous potassium carbonate and a base, such as sodium hydroxide, to produce 4-pentafluoroethylacetophenone. The second step involves the reaction of 4-pentafluoroethylacetophenone with an amine, such as ethylamine, to produce 4-amino-3-pentafluoroethylacetophenone.